Cas no 1805131-63-8 (Ethyl 3-(difluoromethyl)-6-nitropyridine-2-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-6-nitropyridine-2-acetate
• CAS No: 1805131-63-8
• MF: C₁₀H₁₀F₂N₂O₄
• MW: 260.194209575653
• CID: 4811929
• Update Time: 2025-10-28

Ethyl 3-(difluoromethyl)-6-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-nitropyridine-2-acetate

• Inchi： 1S/C10H10F2N2O4/c1-2-18-9(15)5-7-6(10(11)12)3-4-8(13-7)14(16)17/h3-4,10H,2,5H2,1H3
• InChI Key： KTMPHOXZVVOPIO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C([N+](=O)[O-])N=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-(difluoromethyl)-6-nitropyridine-2-acetate

Ethyl 3-(difluoromethyl)-6-nitropyridine-2-acetate (CAS No. 1805131-63-8): A Comprehensive Overview

Ethyl 3-(difluoromethyl)-6-nitropyridine-2-acetate (CAS No. 1805131-63-8) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the synthesis of various bioactive molecules. The presence of both difluoromethyl and nitro substituents in its molecular framework contributes to its remarkable reactivity and utility in medicinal chemistry.

The Ethyl 3-(difluoromethyl)-6-nitropyridine-2-acetate molecule is derived from pyridine, a heterocyclic aromatic compound that serves as a fundamental scaffold in the design of numerous pharmaceutical agents. The introduction of the difluoromethyl group enhances the metabolic stability and lipophilicity of the compound, making it an attractive intermediate in drug synthesis. Furthermore, the nitro group provides a site for further functionalization, enabling the creation of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The Ethyl 3-(difluoromethyl)-6-nitropyridine-2-acetate has emerged as a key building block in this endeavor. Its structural features make it particularly useful in the synthesis of small-molecule inhibitors for enzymes involved in cancer metabolism and inflammation. The ability to modulate these pathways is crucial for developing effective treatments for chronic diseases.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the difluoromethyl group into kinase inhibitors, researchers can enhance their binding affinity and selectivity. This modification has been shown to improve the efficacy of these inhibitors in preclinical studies.

The use of Ethyl 3-(difluoromethyl)-6-nitropyridine-2-acetate as a precursor in drug discovery has also been explored in the context of infectious diseases. Recent studies have highlighted its potential in synthesizing novel antiviral agents. The structural motifs present in this compound allow for interactions with viral proteases and polymerases, inhibiting viral replication. This approach has shown promise in early-stage clinical trials, demonstrating the compound's versatility and therapeutic potential.

The synthesis of Ethyl 3-(difluoromethyl)-6-nitropyridine-2-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly effective in constructing the desired molecular framework.

The pharmacological properties of derivatives derived from this compound have been extensively studied. In vitro assays have revealed that certain analogs exhibit potent activity against specific disease targets. For instance, derivatives with modified acetyl groups have shown significant anti-inflammatory effects by inhibiting cyclooxygenase enzymes. These findings underscore the importance of fine-tuning molecular structure to achieve desired pharmacological outcomes.

The growing interest in fluorinated compounds has positioned Ethyl 3-(difluoromethyl)-6-nitropyridine-2-acetate as a valuable asset in medicinal chemistry libraries. Fluoroatoms are known to influence drug properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of fluorine into drug candidates has led to several FDA-approved medications with improved therapeutic profiles. As research continues, the role of fluorinated pyridines like this one is expected to expand further.

In conclusion, Ethyl 3-(difluoromethyl)-6-nitropyridine-2-acetate (CAS No. 1805131-63-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an indispensable tool for developing novel therapeutic agents targeting various diseases. The ongoing research into its derivatives continues to uncover new possibilities for treating complex medical conditions, highlighting its enduring relevance and potential impact on future healthcare innovations.